Cas no 2228972-98-1 (5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine)
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine
- EN300-1821288
- 2228972-98-1
-
- Inchi: 1S/C9H6FN3O3/c10-6-2-1-5(3-8(6)13(14)15)9-7(11)4-12-16-9/h1-4H,11H2
- InChI Key: BDEXCDPCIMXUIA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1[N+](=O)[O-])C1=C(C=NO1)N
Computed Properties
- Exact Mass: 223.03931922g/mol
- Monoisotopic Mass: 223.03931922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 97.9Ų
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821288-0.05g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 0.05g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1821288-0.1g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 0.1g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1821288-0.25g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 0.25g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1821288-0.5g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 0.5g |
$1316.0 | 2023-09-19 | ||
| Enamine | EN300-1821288-1.0g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1821288-2.5g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 2.5g |
$2688.0 | 2023-09-19 | ||
| Enamine | EN300-1821288-5.0g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1821288-10.0g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1821288-1g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1821288-5g |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine |
2228972-98-1 | 5g |
$3977.0 | 2023-09-19 |
5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine
5-(4-Fluoro-3-nitrophenyl)-1,2-oxazol-4-amine: An Overview of a Promising Compound in Medicinal Chemistry
5-(4-Fluoro-3-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2228972-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique substitution pattern of this molecule, particularly the presence of a fluoro and nitro group on the phenyl ring, makes it a subject of intense research and development.
The chemical structure of 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine is characterized by a 1,2-oxazole ring fused with a substituted phenyl group. The fluoro substitution at the 4-position and the nitro group at the 3-position contribute to its distinct electronic and steric properties. These features are crucial for its interaction with biological targets and its potential as a lead compound in drug discovery.
Recent studies have highlighted the potential of 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to existing treatments.
In addition to its anti-inflammatory properties, 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine has also shown promising anticancer activity. Research has demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been found to be effective against various types of cancer cells, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of multiple signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.
The pharmacokinetic profile of 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, which is crucial for clinical applications.
The safety and efficacy of 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine have been evaluated in several preclinical models. In vitro assays using human cell lines have demonstrated its ability to inhibit cancer cell growth without significant cytotoxicity to normal cells. In vivo studies using animal models have further confirmed its therapeutic potential by showing significant tumor regression and improved survival rates in treated animals.
To further advance the development of 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activity. These efforts aim to develop more potent derivatives with improved pharmacological properties.
In conclusion, 5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2228972-98-1) represents a promising lead compound in medicinal chemistry with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Continued research and clinical trials will be essential to fully realize its therapeutic potential and bring it closer to clinical use.
2228972-98-1 (5-(4-fluoro-3-nitrophenyl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)